Cas no 76386-13-5 (Butanedioic acid,2-(1-tetradecen-1-yl)-)

• Product Name: Butanedioic acid,2-(1-tetradecen-1-yl)-
• CAS No: 76386-13-5
• MF: C₁₈H₃₂O₄
• MW: 312.444286346436
• CID: 568444
• PubChem ID: 6365756
• Update Time: 2025-04-19

Butanedioic acid,2-(1-tetradecen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-(1-tetradecen-1-yl)-
• tetradec-1-enylsuccinic acid
• 76386-13-5
• 1-Tetradecenylsuccinic acid
• SCHEMBL69590
• tetradecenyl succinic acid
• EINECS 278-433-1

• Inchi： 1S/C18H32O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16(18(21)22)15-17(19)20/h13-14,16H,2-12,15H2,1H3,(H,19,20)(H,21,22)/b14-13+
• InChI Key： PFBBCIYIKJWDIN-BUHFOSPRSA-N
• SMILES： OC(C(CC(=O)O)/C=C/CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 312.23006
• Monoisotopic Mass: 312.23006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 6.1

Experimental Properties

• Density: 1.011
• Boiling Point: 434.1°C at 760 mmHg
• Flash Point: 230.5°C
• Refractive Index: 1.485